Cas no 145680-48-4 (muco-Inositol,1,2-di-O-methyl- (9CI))

muco-Inositol,1,2-di-O-methyl- (9CI) structure
145680-48-4 structure
Product Name:muco-Inositol,1,2-di-O-methyl- (9CI)
CAS No:145680-48-4
MF:C8H16O6
MW:208.209043502808
CID:153067
PubChem ID:57459394
Update Time:2025-04-19

muco-Inositol,1,2-di-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • muco-Inositol,1,2-di-O-methyl- (9CI)
    • Viscumitol
    • (1R,2S,3R,4S,5R,6S)-5,6-dimethoxycyclohexane-1,2,3,4-tetrol
    • DTXSID70726664
    • Q7935898
    • 145680-48-4
    • Inchi: 1S/C8H16O6/c1-13-7-5(11)3(9)4(10)6(12)8(7)14-2/h3-12H,1-2H3/t3-,4+,5+,6-,7-,8+
    • InChI Key: HREVPIABJKTEDU-CNVXYERZSA-N
    • SMILES: O(C)[C@H]1[C@@H]([C@H]([C@H]([C@@H]([C@H]1OC)O)O)O)O

Computed Properties

  • Exact Mass: 208.09468823g/mol
  • Monoisotopic Mass: 208.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 99.4Ų
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